Phosphonic acid, (1-methoxyethyl)-, dimethyl ester

• CAS No.: 57977-95-4
• Molecular Formula: C5H13O4P
• Molecular Weight: 168.13 g/mol
• IUPAC Name: 1-dimethoxyphosphoryl-1-methoxyethane
• InChI: InChI=1S/C5H13O4P/c1-5(7-2)10(6,8-3)9-4/h5H,1-4H3
• InChI Key: CMTHUKRBWPWGHX-UHFFFAOYSA-N
• Canonical SMILES: CC(OC)P(=O)(OC)OC

Description

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester is a chemical compound with the molecular formula C5H13O4P. It is known for its applications in various fields, including chemistry, biology, medicine, and industry. This compound is characterized by its phosphonic acid group, which is bonded to a (1-methoxyethyl) group and two methyl ester groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester can be synthesized through several methods. One common approach involves the condensation of alcohols with methyl phosphonates, followed by selective demethylation . This method is relatively insensitive to steric constraints and can be carried out in solution phase or on a solid support, such as beads or a glass slide .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using similar methods as described above. The process is optimized for high yield and purity, ensuring that the compound meets the required standards for its various applications.

Chemical Reactions Analysis

Types of Reactions

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products can include various oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is utilized in biological studies to investigate its effects on different biological systems.

Industry: The compound is used in industrial processes for the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of phosphonic acid, (1-methoxyethyl)-, dimethyl ester involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to various biochemical and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Phosphonic acid, (1-methoxyethyl)-, dimethyl ester can be compared with other similar compounds, such as:

Phosphonic acid, (1-methoxy-2,2-dimethylpropyl)-, dimethyl ester: This compound has a similar structure but with a different substituent group.

Phosphonic acid, (1-methoxyethyl)-, diethyl ester: This compound has ethyl ester groups instead of methyl ester groups.

The uniqueness of this compound lies in its specific structure and functional groups, which confer distinct chemical and physical properties compared to other similar compounds.